Cas no 941998-29-4 (4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one
• CAS No: 941998-29-4
• MF: C₂₁H₂₀FN₃O₄
• MW: 397.399608612061
• CID: 5363129
• Update Time: 2025-07-10

4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one
• 4-(3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one
• HMS1884N17
• Z370706608
• 4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3-fluoro-4-methylphenyl)-2-pyrrolidinone
• 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C21H20FN3O4/c1-12-4-5-14(9-17(12)22)25-11-13(8-19(25)26)21-23-20(24-29-21)16-7-6-15(27-2)10-18(16)28-3/h4-7,9-10,13H,8,11H2,1-3H3
• InChI Key： XKGQYMUHSMZNIU-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)N1C(CC(C2=NC(C3C=CC(=CC=3OC)OC)=NO2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 582
• XLogP3: 3.1
• Topological Polar Surface Area: 77.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one (CAS No. 941998-29-4)

The compound 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one (CAS No. 941998-29-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and pyrrolidin-2-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 2,4-dimethoxyphenyl and 3-fluoro-4-methylphenyl substituents in this compound contribute to its lipophilicity and metabolic stability, which are critical factors in pharmacokinetics. These attributes align with current trends in medicinal chemistry, where researchers prioritize molecules with improved bioavailability and reduced toxicity. As a result, this compound is frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and small-molecule drug design.

One of the most searched questions in the field is: "What are the potential therapeutic applications of 1,2,4-oxadiazole derivatives?" This compound, with its 1,2,4-oxadiazole core, fits into this broader category, which is known for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the fluoro and methyl groups further enhances its potential as a lead compound for targeting specific diseases. For instance, fluorine-containing molecules are often explored for their ability to improve binding affinity and metabolic stability, making them a hot topic in fluorinated drug development.

From a synthetic chemistry perspective, the preparation of 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one involves multi-step reactions, including cyclization and functional group transformations. Researchers often search for "efficient synthesis routes for oxadiazole-containing compounds", reflecting the growing interest in optimizing these processes. The compound's CAS No. 941998-29-4 serves as a unique identifier, enabling precise tracking in chemical databases and regulatory filings, which is crucial for intellectual property and patent-related discussions.

Another area of interest is the compound's potential role in agrochemical innovation. Heterocyclic compounds like this one are frequently investigated for their pesticidal or herbicidal activities. The dimethoxyphenyl group, in particular, is a common motif in agrochemicals due to its ability to disrupt biological processes in pests. This aligns with the increasing global focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

In summary, 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(3-fluoro-4-methylphenyl)pyrrolidin-2-one (CAS No. 941998-29-4) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug discovery and molecular design. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about heterocyclic chemistry and bioactive molecules.